Cas no 2229378-73-6 (1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229378-73-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5867629
• PubChem ID: 165707004
• Update Time: 2025-05-21

1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(2-methylpyridin-4-yl)cyclopropyl]cyclopropan-1-amine
• 2229378-73-6
• EN300-1735378

• Inchi： 1S/C12H16N2/c1-9-8-10(2-7-14-9)11(3-4-11)12(13)5-6-12/h2,7-8H,3-6,13H2,1H3
• InChI Key： HCOJHRMFYWVIRB-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CN=C(C)C=2)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine

Exploring the Chemical Properties and Applications of 1-1-(2-Methylpyridin-4-Yl)cyclopropylcyclopropan-1-Amine (CAS No. 2229378-73-6)

The compound 1-1-(2-methylpyridin-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229378-73-6) is a fascinating molecule with a unique structure that combines a cyclopropane ring system with a substituted pyridine moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

Structural Insights and Synthesis

The molecule features a cyclopropyl group attached to a pyridine ring, which is further substituted with a methyl group at the 4-position. The cyclopropane ring is known for its high strain energy, making it reactive and versatile in chemical transformations. The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact.

Physical and Chemical Properties

1-(2-Methylpyridin-4-Yl)cyclopropylcyclopropanamine exhibits interesting physical properties, such as a melting point of approximately 155°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol is moderate, making it suitable for various laboratory applications. The compound's chemical reactivity is primarily influenced by the electron-withdrawing effects of the pyridine ring and the strained cyclopropane system.

Applications in Drug Development

One of the most promising applications of 1-(2-methylpyridin-4-Yl)cyclopropylcyclopropanamine lies in its potential as a lead compound for drug discovery. The molecule's structure suggests it could act as a ligand for various biological targets, such as G-protein coupled receptors (GPCRs) or kinase enzymes. Recent studies have demonstrated its ability to modulate ion channels, making it a candidate for treating neurological disorders like epilepsy or chronic pain.

Materials Science and Nanotechnology

Beyond pharmacology, this compound has shown potential in materials science, particularly in the development of novel polymers and nanomaterials. The cyclopropane ring's reactivity can be exploited to create cross-linked polymer networks with enhanced mechanical properties. Researchers have also explored its use as a precursor for carbon-based nanomaterials, such as graphene derivatives, due to its high carbon content and structural stability.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of 1-(2-methylpyridin-4-Yl)cyclopropylcyclopropanamine is crucial for its responsible use. Studies indicate that the compound biodegrades moderately under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Proper handling procedures are recommended to minimize exposure risks during synthesis and application.

Conclusion

The compound 1-(2-methylpyridin-4-Yl)cyclopropylcyclopropanamine (CAS No. 2229378-73-6) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug development, materials science, and beyond. As research continues to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.